Cas no 1230-40-6 (Alanine,3-(3,4-dihydroxyphenyl)-2-methyl-, diacetate (ester), DL- (8CI))

• Product Name: Alanine,3-(3,4-dihydroxyphenyl)-2-methyl-, diacetate (ester), DL- (8CI)
• CAS No: 1230-40-6
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 207249
• PubChem ID: 31240
• Update Time: 2025-04-19

Alanine,3-(3,4-dihydroxyphenyl)-2-methyl-, diacetate (ester), DL- (8CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,3-(3,4-dihydroxyphenyl)-2-methyl-, diacetate (ester), DL- (8CI)
• AI3-28590
• MFCD00018940
• 3-(CHLOROMETHYL)-HEPTANE
• NS00009091
• BRN 1697456
• SCHEMBL606320
• 4-01-00-00430 (Beilstein Handbook Reference)
• 1230-40-6
• DTXSID40861758
• 3-Chloromethylheptane
• InChI=1/C8H17Cl/c1-3-5-6-8(4-2)7-9/h8H,3-7H2,1-2H3
• 3-chloromethyl-heptane
• UNII-1T84ZY4DN7
• NSC8883
• WLVCBAMXYMWGLJ-UHFFFAOYSA-
• CS-W016329
• 123-04-6
• 2-Ethylhexyl chloride
• 2-Ethylhexylchlorid
• BS-42104
• EC 204-594-4
• AKOS009156556
• 2-ethylhexylchloride
• Hexane, 1-chloro-2-ethyl-,
• D89423
• FT-0612281
• Q27894053
• 3-Chloromethyl heptane
• 1T84ZY4DN7
• Hexane, 1-chloro-2-ethyl-
• Heptane, 3-(chloromethyl)-
• EINECS 204-594-4
• EN300-673941
• 1-Chloro-2-ethylhexane
• NSC 8883
• AMY9424
• 3-(CHLOROMETHYL)HEPTANE
• NSC-8883

• Inchi： 1S/C8H17Cl/c1-3-5-6-8(4-2)7-9/h8H,3-7H2,1-2H3
• InChI Key： WLVCBAMXYMWGLJ-UHFFFAOYSA-N
• SMILES： ClCC(CC)CCCC

Computed Properties

• Exact Mass: 148.101878
• Monoisotopic Mass: 148.101878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.862
• Boiling Point: 173.4°Cat760mmHg
• Flash Point: 52.5°C